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Introduction

Heat shock protein 90 (Hsp90) is a highly conserved molecular chaperone that plays a crucial
role in maintaining cellular proteostasis. It facilitates the proper folding, stabilization, and
activation of a wide array of "client”" proteins, many of which are key components of signal
transduction pathways involved in cell proliferation, differentiation, and survival.[1][2] In
cancerous cells, Hsp90 is overexpressed and essential for maintaining the stability and
function of mutated and overexpressed oncoproteins, making it an attractive target for cancer
therapy.[2][3]

The luciferase refolding assay is a robust and sensitive method used to screen for and
characterize inhibitors of Hsp90.[4][5] This assay utilizes the firefly luciferase enzyme as a
model substrate. Upon thermal or chemical denaturation, luciferase loses its enzymatic activity.
In the presence of a functional chaperone system, such as the one present in rabbit
reticulocyte lysate (RRL) or within cells, denatured luciferase can refold and regain its activity in
an ATP-dependent manner.[2][4] Hsp90, along with its co-chaperones like Hsp70 and Hsp40, is
a key player in this refolding process.[6] Hsp90 inhibitors disrupt this process, preventing the
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refolding of luciferase and thus providing a measurable decrease in its activity.[4] This
application note provides detailed protocols for both in vitro and cell-based luciferase refolding
assays to assess the efficacy of Hsp90 inhibitors.

Signaling Pathway and Assay Principle

The Hsp90 chaperone cycle is a dynamic, ATP-dependent process. In the context of the
luciferase refolding assay, denatured luciferase is recognized and bound by the Hsp70/Hsp40
chaperone system. This complex then interacts with Hsp90, facilitating the transfer of the
unfolded luciferase to Hsp90. Through a series of conformational changes driven by ATP
binding and hydrolysis, Hsp90 assists the luciferase in attaining its native, active conformation.
Hsp90 inhibitors typically target the N-terminal or C-terminal ATP-binding pockets of Hsp90,
arresting the chaperone cycle and preventing the release of the folded client protein.[4] This
leads to the degradation of the client protein or, in the case of this assay, the inhibition of
luciferase refolding and a subsequent reduction in luminescence.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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